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Compound of Interest

Compound Name: 2-Mercaptobenzoic Acid

Cat. No.: B014476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptobenzoic acid, also known as thiosalicylic acid, is an organosulfur compound with

the chemical formula C₇H₆O₂S.[1][2][3] It is a versatile molecule featuring both a carboxylic

acid and a thiol functional group, making it a valuable intermediate in a wide range of chemical

syntheses. This guide provides a comprehensive overview of its physicochemical properties,

synthesis protocols, key applications, and its emerging role in biological systems, particularly in

the context of drug development.

Physicochemical Properties
2-Mercaptobenzoic acid is a sulfur-yellow crystalline solid.[1] It is slightly soluble in hot water

and petroleum ether, and soluble in alcohol, ether, and glacial acetic acid.[1][2][4][5] Exposure

to air can lead to the formation of 2,2'-dithiosalicylic acid.[1]
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Property Value Reference

Molecular Formula C₇H₆O₂S [1][6][7]

Molecular Weight 154.19 g/mol [1][6][7][8]

CAS Number 147-93-3 [1][6]

Melting Point 164-169 °C [1][4][6]

Density 1.48 - 1.50 g/cm³ at 20 °C [6][9]

pKa 3.501 [2]

Appearance
Sulfur-yellow flakes, plates, or

needles
[1][6]

Solubility

Soluble in hot water, alcohol,

ether, acetic acid; slightly

soluble in petroleum ether. The

sodium salt is soluble in water.

[1][2][4][5]

Experimental Protocols
Synthesis of 2-Mercaptobenzoic Acid
Two primary methods for the synthesis of 2-mercaptobenzoic acid are detailed below.

Method 1: From Anthranilic Acid

This procedure involves the diazotization of anthranilic acid, followed by reaction with a

disulfide or sulfide source, and subsequent reduction.

Experimental Workflow: Synthesis from Anthranilic Acid

Anthranilic Acid Diazonium Salt Intermediate
1. NaNO₂, HCl, 0-5°C

2,2'-Dithiosalicylic Acid
2. Na₂S₂ or Na₂S/S

2-Mercaptobenzoic Acid
3. Reduction (e.g., Zn/acid)

Click to download full resolution via product page

Caption: Synthesis of 2-Mercaptobenzoic Acid from Anthranilic Acid.
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Detailed Protocol:

Diazotization of Anthranilic Acid: Dissolve anthranilic acid in a solution of hydrochloric acid

and water, and cool the mixture to 0-5°C in an ice bath. Slowly add a solution of sodium

nitrite in water, maintaining the temperature below 5°C, to form the diazonium salt.[1]

Formation of 2,2'-Dithiosalicylic Acid: In a separate flask, prepare a solution of sodium

disulfide by dissolving sodium sulfide and sulfur in water. Cool this solution to below 5°C.

Slowly add the previously prepared diazonium salt solution to the sodium disulfide solution,

keeping the temperature below 5°C. Acidify the reaction mixture with hydrochloric acid to

precipitate 2,2'-dithiosalicylic acid.

Reduction to 2-Mercaptobenzoic Acid: The precipitated 2,2'-dithiosalicylic acid is then

reduced to 2-mercaptobenzoic acid. This can be achieved by various reducing agents,

such as zinc dust in an acidic medium.[1] The crude product can be purified by

recrystallization from a suitable solvent like ethanol/water.[1]

Method 2: From 2-Chlorobenzoic Acid

This method involves the nucleophilic substitution of the chlorine atom with a thiol group.

Experimental Workflow: Synthesis from 2-Chlorobenzoic Acid

2-Chlorobenzoic Acid 2-Mercaptobenzoic Acid
NaSH, Cu catalyst, high temp.

Click to download full resolution via product page

Caption: Synthesis of 2-Mercaptobenzoic Acid from 2-Chlorobenzoic Acid.

Detailed Protocol:

Reaction Setup: In a suitable reaction vessel, combine 2-chlorobenzoic acid, sodium

hydrosulfide (NaSH), and a copper catalyst (e.g., copper sulfate).[8]

Reaction Conditions: Heat the mixture with stirring. The reaction is typically carried out at

elevated temperatures (150-250°C).[8]
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Work-up: After the reaction is complete, the mixture is cooled and dissolved in water. The

solution is then filtered and acidified with a strong acid, such as hydrochloric acid, to

precipitate the 2-mercaptobenzoic acid.[8] The product can be collected by filtration and

washed with water.[8]

Applications in Research and Development
Intermediate in Chemical Synthesis
2-Mercaptobenzoic acid is a crucial precursor in the synthesis of various organic compounds,

including pharmaceuticals and dyes.

Thioindigo Dyes: It is a key starting material for the production of thioindigo, a vibrant and

durable vat dye. The synthesis involves the reaction of 2-mercaptobenzoic acid with

chloroacetic acid, followed by cyclization and oxidation.

Thiomersal: This organomercury compound, which has been used as a preservative in some

vaccines and other sterile products, is synthesized from 2-mercaptobenzoic acid and an

ethylmercury salt.[10]

Analytical Chemistry: Heavy Metal Detection
The thiol group in 2-mercaptobenzoic acid exhibits a strong affinity for heavy metal ions. This

property is exploited in the development of colorimetric sensors for the detection of various

metal ions. Upon binding to metal ions, the optical properties of 2-mercaptobenzoic acid or its

derivatives can change, leading to a visually detectable color change. For instance, it can be

used to functionalize gold or silver nanoparticles for the sensitive and selective detection of

ions like mercury and lead in aqueous solutions.

Experimental Workflow: Colorimetric Metal Ion Detection

Gold/Silver Nanoparticles 2-MBA Functionalized NPs
Addition of 2-MBA

Aggregated Nanoparticles
Introduction of Metal Ions

Heavy Metal Ions (e.g., Hg²⁺, Pb²⁺)

Color Change (e.g., Red to Blue)
Leads to
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Click to download full resolution via product page

Caption: Colorimetric Detection of Heavy Metals using 2-MBA.

Polymer Chemistry: Chain Transfer Agent
In polymer chemistry, 2-mercaptobenzoic acid can function as a chain transfer agent (CTA) in

radical polymerizations. CTAs are used to control the molecular weight of the resulting

polymers. The thiol group can participate in reversible addition-fragmentation chain transfer

(RAFT) polymerization, a controlled radical polymerization technique that allows for the

synthesis of polymers with well-defined architectures and narrow molecular weight

distributions.

Logical Relationship: Role in RAFT Polymerization

Initiator Radical

Growing_Chain

Reacts with Monomer

RAFT_Adduct Dormant_Chain

Click to download full resolution via product page

Caption: Role of 2-MBA as a Chain Transfer Agent in RAFT Polymerization.

Biological Significance and Drug Development
Recent research has highlighted the potential of 2-mercaptobenzoic acid and its derivatives

in modulating biological pathways relevant to various diseases.

Anti-inflammatory and Antioxidant Properties
Derivatives of 2-mercaptobenzoic acid have been investigated for their anti-inflammatory and

antioxidant activities. These compounds have shown the potential to scavenge reactive oxygen
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species (ROS) and modulate inflammatory pathways, suggesting their utility in conditions

associated with oxidative stress and inflammation, such as atherosclerosis.

Potential Role in Atherosclerosis
Atherosclerosis is a chronic inflammatory disease of the arteries. The nuclear factor-kappa B

(NF-κB) signaling pathway is a key regulator of inflammation in endothelial cells, which line the

blood vessels. Dysregulation of this pathway contributes to the development of atherosclerotic

plaques. While direct studies on 2-mercaptobenzoic acid are limited, related compounds have

been shown to inhibit NF-κB activation. This suggests a potential mechanism by which 2-
mercaptobenzoic acid or its derivatives could exert anti-atherosclerotic effects by dampening

the inflammatory response in the vasculature.

Signaling Pathway: Potential Inhibition of NF-κB in Endothelial Cells
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Caption: Potential Inhibition of the NF-κB Pathway by 2-Mercaptobenzoic Acid.
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Potential Role in Melanoma
Melanoma is an aggressive form of skin cancer characterized by the uncontrolled growth of

melanocytes. The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is frequently

hyperactivated in melanoma and is a key driver of tumor cell proliferation and survival. While

research is ongoing, some studies suggest that certain sulfur-containing compounds may

interfere with cancer cell signaling. The potential of 2-mercaptobenzoic acid to modulate the

MAPK pathway in melanoma cells is an area of active investigation.

Signaling Pathway: Potential Modulation of MAPK in Melanoma
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Caption: Potential Modulation of the MAPK Pathway by 2-Mercaptobenzoic Acid.
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Safety and Handling
2-Mercaptobenzoic acid is classified as an irritant.[1][8][11] It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[8][11] Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound.[8][11] It should be used in a well-ventilated area or under a fume

hood.[8][12] Store in a cool, dry place away from incompatible materials.[13]

Conclusion
2-Mercaptobenzoic acid is a compound of significant interest due to its versatile chemical

reactivity and its potential applications in both materials science and medicine. Its established

use as a synthetic intermediate and its emerging roles in analytical chemistry and polymer

science underscore its importance in various research and industrial settings. Furthermore,

preliminary evidence suggesting its ability to modulate key signaling pathways involved in

inflammation and cancer opens up exciting avenues for future drug discovery and

development. This guide serves as a foundational resource for professionals seeking to

understand and utilize this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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